Cas no 13107-13-6 (methyldiphenylvinylsilane)

• Product Name: methyldiphenylvinylsilane
• CAS No: 13107-13-6
• MF: C₁₅H₁₆Si
• MW: 224.373044967651
• CID: 898491
• PubChem ID: 518698
• Update Time: 2025-06-08

methyldiphenylvinylsilane Chemical and Physical Properties

Names and Identifiers

• methyldiphenylvinylsilane
• VINYLDIPHENYLMETHYLSILANE
• Silane, ethenylmethyldiphenyl-
• Benzene, 1,1'-(ethenylmethylsilylene)bis-
• ODEXJPXBFISZCB-UHFFFAOYSA-N
• ethenyl(methyl)diphenylsilane
• Methyldiphenyl(vinyl)silane
• ethenyl-methyl-diphenylsilane
• G69370
• 13107-13-6

• Inchi： InChI=1S/C15H16Si/c1-3-16(2,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h3-13H,1H2,2H3
• InChI Key： ODEXJPXBFISZCB-UHFFFAOYSA-N
• SMILES： C[Si](C=C)(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 224.10218
• Monoisotopic Mass: 224.102127045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on methyldiphenylvinylsilane

Comprehensive Guide to Methyldiphenylvinylsilane (CAS No. 13107-13-6): Properties, Applications, and Industry Trends

Methyldiphenylvinylsilane (CAS No. 13107-13-6) is a versatile organosilicon compound widely used in advanced material science, pharmaceuticals, and specialty chemical applications. Its unique molecular structure, featuring a vinyl group and diphenylmethylsilane backbone, enables exceptional reactivity and stability, making it a valuable intermediate in synthetic chemistry. This article explores its properties, industrial relevance, and emerging trends aligned with sustainable chemistry and green synthesis—topics highly searched in modern scientific queries.

The compound’s chemical formula (C₁₅H₁₆Si) and molecular weight (224.38 g/mol) are critical for researchers optimizing reaction conditions. Its boiling point (≈300°C) and solubility in organic solvents like toluene and THF facilitate its use in cross-coupling reactions and polymer modifications. Recent studies highlight its role in silicon-based anode materials for lithium-ion batteries—a trending topic due to the global push for energy storage solutions.

In pharmaceuticals, methyldiphenylvinylsilane serves as a precursor for bioactive silanes, leveraging its ability to form stable Si-C bonds. This aligns with the rising demand for targeted drug delivery systems, a frequently searched term in biomedical research. Additionally, its application in UV-curable coatings caters to the eco-friendly materials market, addressing concerns over volatile organic compounds (VOCs).

From an industrial perspective, the compound’s compatibility with hydrosilylation reactions makes it indispensable in producing silicone resins and adhesives. Manufacturers increasingly seek high-purity silanes (another popular keyword) to meet stringent quality standards. Innovations like flow chemistry and catalytic recycling further enhance its appeal, reducing waste and energy consumption—key priorities in circular economy discussions.

Safety and handling of methyldiphenylvinylsilane follow standard protocols for organosilicon compounds, with emphasis on inert atmosphere storage. While not classified as hazardous, its flammability warrants precautions, a detail often queried in safety data sheets (SDS) searches. Regulatory compliance, particularly under REACH and FDA guidelines, ensures its safe use in consumer products.

Future prospects for CAS No. 13107-13-6 include expanding its role in flexible electronics and biodegradable polymers, areas gaining traction in academic and industrial research. As sustainability drives innovation, this compound’s adaptability positions it as a cornerstone in next-generation smart materials.